Cas no 1513539-71-3 (1,1-difluoro-2-(pyridin-4-yl)propan-2-ol)

• Product Name: 1,1-difluoro-2-(pyridin-4-yl)propan-2-ol
• CAS No: 1513539-71-3
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• MDL: MFCD23943801
• CID: 5578380
• PubChem ID: 80605589
• Update Time: 2025-06-26

1,1-difluoro-2-(pyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(pyridin-4-yl)propan-2-ol
• 4-Pyridinemethanol, α-(difluoromethyl)-α-methyl-

• MDL： MFCD23943801
• Inchi： 1S/C8H9F2NO/c1-8(12,7(9)10)6-2-4-11-5-3-6/h2-5,7,12H,1H3
• InChI Key： ANGZXDRJCOPWPF-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(C(F)F)(C)O)=C1

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 285.6±40.0 °C(Predicted)
• pka: 11.35±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,1-difluoro-2-(pyridin-4-yl)propan-2-ol

Comprehensive Overview of 1,1-difluoro-2-(pyridin-4-yl)propan-2-ol (CAS No. 1513539-71-3): Properties, Applications, and Industry Insights

The chemical compound 1,1-difluoro-2-(pyridin-4-yl)propan-2-ol (CAS No. 1513539-71-3) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and agrochemical research. This fluorinated pyridine derivative combines a difluoromethyl group with a pyridinyl moiety, creating a molecular architecture that exhibits intriguing physicochemical properties. Researchers have particularly focused on its potential as a bioisostere in drug design, where the difluoro alcohol functionality can mimic traditional hydroxyl groups while offering improved metabolic stability.

In the context of modern drug discovery, the demand for fluorinated building blocks like 1513539-71-3 has surged, driven by the pharmaceutical industry's need for compounds that enhance bioavailability and target specificity. The presence of both fluorine atoms and a pyridine ring in this molecule makes it particularly valuable for medicinal chemistry applications, where such combinations are known to influence lipophilicity, pKa, and membrane permeability. Recent studies suggest this compound may serve as a key intermediate in the synthesis of kinase inhibitors, a class of therapeutics that has dominated cancer research pipelines.

The synthesis of 1,1-difluoro-2-(pyridin-4-yl)propan-2-ol typically involves multi-step organic transformations, with particular emphasis on the introduction of the difluoromethyl group at the propan-2-ol position. Advanced fluorination techniques, including electrochemical methods and transition metal-catalyzed reactions, have been explored to improve the yield and purity of this valuable intermediate. Analytical characterization by NMR spectroscopy (particularly ¹⁹F NMR) and mass spectrometry confirms the structural integrity of the compound, with the fluorine atoms producing distinctive spectral patterns that aid in quality control.

From an industrial perspective, the market for fluorinated pyridine derivatives like 1513539-71-3 has expanded significantly, with compound annual growth rates exceeding 8% in recent market analyses. This growth aligns with broader trends in precision medicine and targeted therapeutics, where molecular specificity is paramount. The compound's stability under various pH conditions and its compatibility with common organic solvents make it particularly attractive for scale-up processes in contract manufacturing organizations.

Environmental and regulatory considerations surrounding fluorinated compounds have prompted extensive research into the biodegradation pathways of molecules like 1,1-difluoro-2-(pyridin-4-yl)propan-2-ol. While the C-F bond is notoriously stable, recent advances in biocatalysis have identified microbial enzymes capable of cleaving such bonds under specific conditions. These findings address growing concerns about sustainable chemistry practices while maintaining the therapeutic advantages of fluorination.

In material science applications, the hydrogen bonding capacity of the hydroxyl group combined with the electron-deficient pyridine ring creates opportunities for designing novel supramolecular architectures. Researchers have explored its use in creating metal-organic frameworks (MOFs) with tailored porosity, potentially applicable in gas storage or separation technologies. The compound's ability to act as both hydrogen bond donor and acceptor makes it particularly versatile in these applications.

Quality control protocols for CAS 1513539-71-3 emphasize rigorous testing for isomeric purity, as the position of substituents on the pyridine ring can significantly impact biological activity. Modern chromatographic methods, especially UHPLC coupled with high-resolution mass spectrometry, have become standard for ensuring batch-to-batch consistency. These analytical advancements respond to the pharmaceutical industry's increasing demand for high-purity intermediates in drug synthesis.

The intellectual property landscape surrounding difluorinated pyridine alcohols has become increasingly complex, with numerous patents filed for synthetic methods and specific applications of 1513539-71-3. This reflects the compound's perceived value in developing next-generation small molecule therapeutics, particularly in oncology and CNS disorders. Recent patent applications highlight its utility in creating proteolysis targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation.

From a safety perspective, standard handling procedures for 1,1-difluoro-2-(pyridin-4-yl)propan-2-ol follow general laboratory precautions for organofluorine compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended when working with this material. Material safety data sheets (MSDS) provide detailed guidance on storage conditions, typically recommending protection from moisture and storage under inert atmosphere to maintain stability.

Future research directions for CAS 1513539-71-3 likely focus on expanding its utility in asymmetric synthesis and exploring its potential as a chiral auxiliary. The compound's stereogenic center offers possibilities for developing enantioselective transformations, particularly important for pharmaceutical applications where optical purity is crucial. Additionally, computational studies predicting its metabolic fate in biological systems could further enhance its value in drug discovery pipelines.